Cas no 2097976-88-8 (3-Azido-1-(2-methylbenzyl)azetidine)

• Product Name: 3-Azido-1-(2-methylbenzyl)azetidine
• CAS No: 2097976-88-8
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 4775397
• Update Time: 2025-06-08

3-Azido-1-(2-methylbenzyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(2-methylbenzyl)azetidine
• 3-azido-1-[(2-methylphenyl)methyl]azetidine
• 3-Azido-1-(2-methylbenzyl)azetidine

• Inchi： 1S/C11H14N4/c1-9-4-2-3-5-10(9)6-15-7-11(8-15)13-14-12/h2-5,11H,6-8H2,1H3
• InChI Key： KWNCQAJLRGBPDN-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C)CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 202.121846464 g/mol
• Monoisotopic Mass: 202.121846464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.6
• Molecular Weight: 202.26

Additional information on 3-Azido-1-(2-methylbenzyl)azetidine

Introduction to 3-Azido-1-(2-methylbenzyl)azetidine (CAS No. 2097976-88-8) and Its Emerging Applications in Chemical Biology

3-Azido-1-(2-methylbenzyl)azetidine (CAS No. 2097976-88-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This azetidine derivative, characterized by the presence of an azido group at the 3-position and a 2-methylbenzyl substituent at the 1-position, exhibits promising potential in synthetic chemistry, drug discovery, and molecular biology research. The compound’s bifunctional nature makes it an invaluable tool for constructing complex molecular architectures and exploring novel biochemical pathways.

The 3-azido moiety is a well-known functional group in organic chemistry, renowned for its high reactivity in nucleophilic substitution reactions. This property has been leveraged in various synthetic applications, including the introduction of azido groups into biomolecules for subsequent click chemistry reactions. The 1-(2-methylbenzyl) substituent enhances the stability of the azetidine ring while providing a reactive handle for further modifications. Together, these structural elements contribute to the compound’s utility as a building block in medicinal chemistry and biotechnology.

Recent advancements in chemical biology have highlighted the importance of azetidine derivatives in drug development. Azetidines are heterocyclic compounds that mimic natural amino acids, making them attractive scaffolds for designing enzyme inhibitors and protease-based therapeutics. The incorporation of an azido group into these structures allows for selective functionalization, enabling researchers to fine-tune pharmacokinetic properties and improve drug efficacy. For instance, studies have demonstrated that 3-azido-1-(2-methylbenzyl)azetidine can be used to generate novel protease inhibitors by exploiting the reactivity of the azido group in copper-catalyzed click reactions.

In addition to its role in drug design, 3-Azido-1-(2-methylbenzyl)azetidine has found applications in probing protein-protein interactions and studying post-translational modifications. The azido group can be selectively modified via strain-promoted azide-alkyne cycloaddition (SPAAC), a reaction that is widely used for labeling proteins and imaging cellular processes. This capability has been exploited in high-throughput screening assays to identify small molecules that modulate protein interactions relevant to diseases such as cancer and neurodegeneration. The 2-methylbenzyl group also serves as a handle for further derivatization, allowing researchers to attach fluorophores or affinity tags for biochemical assays.

The synthesis of 3-Azido-1-(2-methylbenzyl)azetidine involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the introduction of the azido group via nitration followed by reduction, and subsequent functionalization with the 2-methylbenzyl moiety through nucleophilic substitution or metal-catalyzed coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for broader research applications.

From a computational chemistry perspective, 3-Azido-1-(2-methylbenzyl)azetidine has been studied to understand its electronic properties and reactivity patterns. Molecular modeling simulations have revealed insights into how the azido group influences the compound’s interaction with biological targets. These studies have informed the design of next-generation derivatives with improved binding affinities and selectivity. Furthermore, machine learning models have been trained on datasets containing this compound to predict its behavior in various chemical reactions, streamlining drug discovery efforts.

The growing interest in 3-Azido-1-(2-methylbenzyl)azetidine is also reflected in its commercial availability through specialized chemical suppliers. Researchers can now access high-purity samples of this compound for their experiments without significant challenges in sourcing materials. This accessibility has accelerated innovation in areas such as fragment-based drug design and bioconjugation chemistry.

Future directions for research involving 3-Azido-1-(2-methylbenzyl)azetidine include exploring its potential as a therapeutic agent or diagnostic tool. Its ability to undergo site-specific modifications makes it an ideal candidate for developing targeted therapies that address unmet medical needs. Additionally, its role in probing biological mechanisms could lead to new insights into disease pathogenesis and novel treatment strategies.

In conclusion, 3-Azido-1-(2-methylbenzyl)azetidine (CAS No. 2097976-88-8) represents a significant advancement in chemical biology with far-reaching implications for drug discovery and molecular research. Its unique structural features and reactivity make it a valuable tool for constructing complex molecules and investigating biological processes at a molecular level.